Cas no 2152128-51-1 (3-(3,5-dibromophenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(3,5-dibromophenyl)-2-hydroxypropanoic acid
• CAS No: 2152128-51-1
• MF: C₉H₈Br₂O₃
• MW: 323.966021537781
• CID: 6512397
• PubChem ID: 67301924
• Update Time: 2025-06-28

3-(3,5-dibromophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dibromophenyl)-2-hydroxypropanoic acid
• SCHEMBL2165787
• SY339453
• 2152128-51-1
• EN300-1451815

• Inchi： 1S/C9H8Br2O3/c10-6-1-5(2-7(11)4-6)3-8(12)9(13)14/h1-2,4,8,12H,3H2,(H,13,14)
• InChI Key： ZGEYTXMMAQLIKD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CC(C(=O)O)O)Br

Computed Properties

• Exact Mass: 323.88197g/mol
• Monoisotopic Mass: 321.88402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3,5-dibromophenyl)-2-hydroxypropanoic acid

Introduction to 3-(3,5-dibromophenyl)-2-hydroxypropanoic acid (CAS No. 2152128-51-1)

3-(3,5-dibromophenyl)-2-hydroxypropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2152128-51-1, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, featuring a unique structural arrangement of bromine-substituted phenyl and hydroxypropanoic acid moieties, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug discovery and material science.

The molecular structure of 3-(3,5-dibromophenyl)-2-hydroxypropanoic acid consists of a phenyl ring substituted with two bromine atoms at the 3rd and 5th positions, linked to a propanoic acid side chain with a hydroxyl group at the 2nd carbon. This configuration imparts distinct electronic and steric properties, making it an intriguing subject for synthetic chemists and biologists alike. The presence of both bromine atoms enhances the compound's reactivity, while the hydroxyl group provides opportunities for further functionalization, enabling the development of derivatives with tailored biological activities.

In recent years, the interest in 3-(3,5-dibromophenyl)-2-hydroxypropanoic acid has been fueled by its potential applications in medicinal chemistry. The brominated phenyl ring is a common motif in many bioactive molecules, often serving as a pharmacophore that interacts with biological targets. Researchers have been exploring its utility in designing novel inhibitors and modulators for various diseases. For instance, studies have suggested that compounds with similar structural features may exhibit anti-inflammatory, antioxidant, or even anticancer properties by modulating key signaling pathways.

One of the most compelling aspects of 3-(3,5-dibromophenyl)-2-hydroxypropanoic acid is its versatility in chemical synthesis. The compound can serve as a precursor for more complex molecules through various reactions such as nucleophilic substitution, elimination, or condensation reactions. This flexibility allows chemists to generate a diverse array of derivatives with potential therapeutic benefits. Additionally, the hydroxyl group on the propanoic acid moiety can be easily modified to introduce other functional groups, further expanding its synthetic utility.

From a biomedical perspective, the investigation of 3-(3,5-dibromophenyl)-2-hydroxypropanoic acid has led to several noteworthy findings. Preliminary studies have indicated that this compound may interact with specific enzymes or receptors involved in metabolic disorders and neurodegenerative diseases. The bromine atoms are particularly interesting as they can influence the compound's binding affinity and selectivity towards biological targets. This feature is crucial for developing drugs that are both effective and minimally toxic.

The synthesis of 3-(3,5-dibromophenyl)-2-hydroxypropanoic acid has also been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to achieve this goal, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions. These techniques not only improve the efficiency of production but also allow for scalable synthesis suitable for industrial applications. The ability to produce this compound reliably is essential for further research and commercialization efforts.

In conclusion,3-(3,5-dibromophenyl)-2-hydroxypropanoic acid (CAS No. 2152128-51-1) represents a significant advancement in chemical research with broad implications for pharmaceutical development. Its unique structure and reactivity make it a promising candidate for future drug discovery programs. As research continues to uncover new applications and synthetic strategies for this compound, it is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.